Cas no 898622-10-1 (3-(2Z)-4-(3,4-dimethoxyphenyl)-2-(2-methoxyphenyl)imino-2,3-dihydro-1,3-thiazol-3-ylpropan-1-ol)

• Product Name: 3-(2Z)-4-(3,4-dimethoxyphenyl)-2-(2-methoxyphenyl)imino-2,3-dihydro-1,3-thiazol-3-ylpropan-1-ol
• CAS No: 898622-10-1
• MF: C₂₁H₂₄N₂O₄S
• MW: 400.491264343262
• CID: 5485363
• Update Time: 2025-07-09

3-(2Z)-4-(3,4-dimethoxyphenyl)-2-(2-methoxyphenyl)imino-2,3-dihydro-1,3-thiazol-3-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Thiazolepropanol, 4-(3,4-dimethoxyphenyl)-2-[(2-methoxyphenyl)imino]-
• 3-(2Z)-4-(3,4-dimethoxyphenyl)-2-(2-methoxyphenyl)imino-2,3-dihydro-1,3-thiazol-3-ylpropan-1-ol

• Inchi： 1S/C21H24N2O4S/c1-25-18-8-5-4-7-16(18)22-21-23(11-6-12-24)17(14-28-21)15-9-10-19(26-2)20(13-15)27-3/h4-5,7-10,13-14,24H,6,11-12H2,1-3H3
• InChI Key： NJASWRWYAYQZLS-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=C(OC)C(OC)=C2)N(CCCO)C1=NC1=CC=CC=C1OC

Additional information on 3-(2Z)-4-(3,4-dimethoxyphenyl)-2-(2-methoxyphenyl)imino-2,3-dihydro-1,3-thiazol-3-ylpropan-1-ol

3-(2Z)-4-(3,4-Dimethoxyphenyl)-2-(2-Methoxyphenyl)Imino-2,3-Dihydro-1,3-Thiazol-3-Ylpropan-1-Ol: A Comprehensive Overview

The compound 898622-10-1, also known as 3-(2Z)-4-(3,4-dimethoxyphenyl)-2-(2-methoxyphenyl)imino-2,3-dihydro-1,3-thiazol-3-ylpropan-1-ol, is a highly specialized organic molecule with a complex structure and potential applications in various fields of chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which have been extensively studied due to their unique properties and biological activities.

Thiazole derivatives are known for their versatility in chemical synthesis and their ability to participate in a wide range of reactions. The structure of this compound includes a thiazole ring, which is a five-membered heterocyclic ring containing sulfur and nitrogen atoms. The presence of this ring contributes significantly to the compound's stability and reactivity. Additionally, the molecule features multiple substituents, including methoxy groups and imino groups, which further enhance its functional diversity.

Recent studies have highlighted the potential of thiazole derivatives in the development of novel pharmaceutical agents. For instance, research has shown that certain thiazole-containing compounds exhibit antioxidant properties, making them promising candidates for use in skincare products or as additives in food to prevent oxidation. Furthermore, these compounds have demonstrated anti-inflammatory effects, which could be leveraged in the creation of new drugs for treating inflammatory diseases.

The specific structure of 898622-10-1 includes a propanol group attached to the thiazole ring, which introduces hydroxyl functionality into the molecule. This feature could be advantageous in applications requiring hydrogen bonding or solubility enhancement. The presence of multiple methoxy groups also suggests that this compound may exhibit selective binding affinity for certain biological targets, such as enzymes or receptors.

From a synthetic perspective, the preparation of this compound likely involves a series of carefully designed reactions to assemble its intricate structure. Techniques such as condensation reactions, oxidation, and cyclization may be employed to construct the thiazole ring and attach the various substituents. The stereochemistry at the imino group (Z configuration) is critical and must be controlled during synthesis to ensure the desired properties.

In terms of applications, this compound could find uses in areas such as drug delivery systems, where its structural features might facilitate targeted drug release or improve bioavailability. Additionally, its potential as a building block for more complex molecules makes it valuable in combinatorial chemistry and high-throughput screening efforts.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of compounds like 898622-10-1 with greater accuracy. For example, molecular docking studies can provide insights into how this compound might interact with specific biological targets at the molecular level. Such information is invaluable for guiding experimental efforts and optimizing drug candidates.

In conclusion, 898622-10-1 represents a sophisticated example of modern organic chemistry with significant potential for practical applications across multiple disciplines. Its unique structure and functional groups position it as a valuable tool for researchers exploring new frontiers in chemical synthesis and pharmacology.